Cas no 2109643-22-1 (methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate)

Methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate is a chiral β-hydroxy ester derivative featuring a 5-chlorofuran-2-yl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structure combines a reactive hydroxyl group with an ester functionality, enabling further derivatization through reduction, oxidation, or cross-coupling reactions. The presence of the chlorofuran moiety enhances its utility in heterocyclic chemistry, offering opportunities for selective modifications. The compound's stability under standard conditions and well-defined stereochemistry make it a valuable building block for asymmetric synthesis. Its purity and consistent performance are critical for research and industrial applications requiring precise molecular frameworks.
methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate structure
2109643-22-1 structure
Product Name:methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate
CAS No:2109643-22-1
MF:C8H9ClO4
MW:204.607661962509
CID:6231957
PubChem ID:165683185
Update Time:2025-10-29

methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate
    • EN300-1979193
    • 2109643-22-1
    • Inchi: 1S/C8H9ClO4/c1-12-8(11)4-5(10)6-2-3-7(9)13-6/h2-3,5,10H,4H2,1H3
    • InChI Key: PEQKBJCNFVOISY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(CC(=O)OC)O)O1

Computed Properties

  • Exact Mass: 204.0189365g/mol
  • Monoisotopic Mass: 204.0189365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 59.7Ų

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Additional information on methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate

Comprehensive Overview of Methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate (CAS No. 2109643-22-1)

Methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate (CAS No. 2109643-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a chlorofuran moiety, is widely studied for its potential applications in drug synthesis and material science. Its unique structural attributes, including the hydroxypropanoate group, make it a versatile intermediate for developing bioactive molecules. Researchers are particularly interested in its role in green chemistry and sustainable synthesis, aligning with the global push for environmentally friendly industrial processes.

The compound's CAS number 2109643-22-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular formula and structural features have been extensively characterized using advanced techniques like NMR spectroscopy and mass spectrometry. These analyses confirm the presence of the 5-chlorofuran-2-yl group, which contributes to its reactivity and functional diversity. In recent years, the demand for high-purity intermediates like this compound has surged, driven by the growth of custom synthesis and contract manufacturing in the life sciences sector.

One of the most searched topics related to methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate is its potential role in drug discovery. The furan ring, a common motif in medicinal chemistry, is known for its bioactivity, and the addition of a chloro substituent enhances its electronic properties. This has led to investigations into its use for anticancer agents, antimicrobials, and central nervous system (CNS) drugs. Additionally, its ester functionality makes it a candidate for prodrug design, a hot topic in pharmaceutical innovation.

From an industrial perspective, the synthesis of CAS 2109643-22-1 often involves catalytic methods and microwave-assisted reactions, which are trending in process optimization discussions. These methods reduce reaction times and improve yields, addressing the need for cost-effective production. Furthermore, the compound's stability under various conditions is a frequent subject of Q&A forums and research publications, highlighting its practicality in large-scale applications.

Environmental and safety considerations are also paramount. While not classified as hazardous, the compound's handling requires adherence to good laboratory practices (GLP). Its biodegradability and ecotoxicological profile are under study, reflecting the broader industry focus on sustainable chemicals. This aligns with searches for green alternatives and eco-friendly synthesis, which dominate current scientific discourse.

In summary, methyl 3-(5-chlorofuran-2-yl)-3-hydroxypropanoate (CAS No. 2109643-22-1) is a compound of immense scientific and industrial relevance. Its structural uniqueness, coupled with its applications in drug development and material science, positions it as a key player in advancing modern chemistry. As research continues, its role in innovative technologies and sustainable solutions is expected to expand, making it a compound to watch in the coming years.

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